Cas no 1019095-09-0 (N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide)

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide is a sulfonamide-based compound featuring a thiolane-1,1-dioxide moiety and a 3,5-dimethylpyrazole core. Its molecular structure confers stability and potential bioactivity, making it suitable for pharmaceutical and agrochemical research applications. The acetamide group enhances solubility and bioavailability, while the sulfonamide linkage offers versatility for further functionalization. The 1,1-dioxothiolane component may contribute to metabolic stability and selective binding properties. This compound is of interest for its potential as a scaffold in drug discovery, particularly in targeting enzymes or receptors where sulfonamide derivatives are active. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacological properties.

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide structure

1019095-09-0 structure

Product Name:N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide

CAS No:1019095-09-0

MF:C₁₇H₂₂N₄O₅S₂

MW:426.510381221771

CID:5855720

PubChem ID:44044762

Update Time:2025-05-28

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-[4-[[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]sulfonyl]amino]phenyl]-
- N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide
- F2494-0056
- AKOS024652531
- 1019095-09-0
- N-[4-[[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]sulfonylamino]phenyl]acetamide
- N-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido)phenyl)acetamide
- Inchi： 1S/C17H22N4O5S2/c1-11-17(12(2)21(19-11)16-8-9-27(23,24)10-16)28(25,26)20-15-6-4-14(5-7-15)18-13(3)22/h4-7,16,20H,8-10H2,1-3H3,(H,18,22)
- InChI Key： IMNBZIGGQVAOEW-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(NS(C2=C(C)N(C3CCS(=O)(=O)C3)N=C2C)(=O)=O)C=C1)(=O)C

Computed Properties

Exact Mass: 426.10316216g/mol
Monoisotopic Mass: 426.10316216g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 781
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 144Å²

Experimental Properties

Density: 1.51±0.1 g/cm3(Predicted)
pka: 7.58±0.50(Predicted)

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide Pricemore >>

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Life Chemicals	F2494-0056-2μmol	N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide	1019095-09-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2494-0056-5μmol	N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide	1019095-09-0	90%+	5μl	$63.0	2023-05-16
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Life Chemicals	F2494-0056-20μmol	N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide	1019095-09-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2494-0056-1mg	N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide	1019095-09-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2494-0056-2mg	N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide	1019095-09-0	90%+	2mg	$59.0	2023-05-16
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